Cas no 17487-87-5 (methyl 4-hydroxybenzenesulfonate)

• Product Name: methyl 4-hydroxybenzenesulfonate
• CAS No: 17487-87-5
• MF: C₇H₈O₄S
• MW: 188.201021194458
• CID: 1367913
• PubChem ID: 167660
• Update Time: 2025-04-20

methyl 4-hydroxybenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• methyl 4-hydroxybenzenesulfonate
• Benzenesulfonic acid, 4-hydroxy-, methyl ester
• DTXSID00169909
• SCHEMBL8203443
• 17487-87-5

• Inchi： 1S/C7H8O4S/c1-11-12(9,10)7-4-2-6(8)3-5-7/h2-5,8H,1H3
• InChI Key： DSFCOKPGJXVIDN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)O)(=O)(=O)OC

Computed Properties

• Exact Mass: 188.01434
• Monoisotopic Mass: 188.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.383
• Boiling Point: 340°C at 760 mmHg
• Flash Point: 159.4°C
• Refractive Index: 1.552
• PSA: 63.6